Cas no 153503-25-4 (2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester)
153503-25-4 structure
Product Name:2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester
CAS No:153503-25-4
MF:C9H12O4S
MW:216.254181861877
CID:98895
Update Time:2024-03-05
2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester
- 2-Thiophenecarboxylicacid,4-ethoxy-3-hydroxy-,ethylester(9CI)
- 2-Thiophenecarboxylic acid, 4-ethoxy-3-hydroxy-, ethyl ester
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- Inchi: 1S/C9H12O4S/c1-3-12-6-5-14-8(7(6)10)9(11)13-4-2/h5,10H,3-4H2,1-2H3
- InChI Key: OOAMCVASRMZSRG-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)SC=C(OCC)C=1O
Computed Properties
- Exact Mass: 216.046
- Monoisotopic Mass: 216.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84A^2
2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
153503-25-4 (2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester) Related Products
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